4-Amino-1-(1,2-thiazol-3-yl)butan-1-one
Description
4-Amino-1-(1,2-thiazol-3-yl)butan-1-one is a small organic compound characterized by a butan-1-one backbone with an amino group at position 4 and a 1,2-thiazol-3-yl substituent attached to the ketone group.
Properties
Molecular Formula |
C7H10N2OS |
|---|---|
Molecular Weight |
170.23 g/mol |
IUPAC Name |
4-amino-1-(1,2-thiazol-3-yl)butan-1-one |
InChI |
InChI=1S/C7H10N2OS/c8-4-1-2-7(10)6-3-5-11-9-6/h3,5H,1-2,4,8H2 |
InChI Key |
RPNPZQXMMIJGLW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CSN=C1C(=O)CCCN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Amino-1-(1,2-thiazol-3-yl)butan-1-one typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 1,2-thiazole-3-carboxylic acid with an appropriate amine, followed by reduction and subsequent functional group transformations. The reaction conditions often include the use of solvents such as ethanol or methanol, and catalysts like palladium on carbon for hydrogenation steps .
Industrial Production Methods
Industrial production of 4-Amino-1-(1,2-thiazol-3-yl)butan-1-one may involve large-scale synthesis using similar routes as in laboratory settings but optimized for higher yields and purity. This can include continuous flow reactors and advanced purification techniques like crystallization and chromatography to ensure the compound meets industrial standards .
Chemical Reactions Analysis
Types of Reactions
4-Amino-1-(1,2-thiazol-3-yl)butan-1-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the carbonyl group to an alcohol.
Substitution: The amino group can participate in nucleophilic substitution reactions to form various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.
Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield oxo derivatives, while reduction can produce alcohols. Substitution reactions can result in a variety of substituted thiazole derivatives .
Scientific Research Applications
4-Amino-1-(1,2-thiazol-3-yl)butan-1-one has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex thiazole derivatives.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 4-Amino-1-(1,2-thiazol-3-yl)butan-1-one involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Table 1: Key Structural Features and Properties
*Calculated based on molecular formula C₇H₉N₃OS.
Key Observations :
- Thiazol vs. Benzothiazol : The target compound’s 1,2-thiazol ring lacks the benzene fusion and sulfone groups present in the benzothiazol derivative , likely reducing its polarity and altering binding specificity.
- Ketone vs. Carboxylic Acid : The ketone group in the target compound may enhance membrane permeability compared to the carboxylic acid in ’s compound, which could increase solubility in aqueous environments .
- Size and Complexity : Difelikefalin’s peptide backbone and higher molecular weight (~679.4 g/mol) suggest distinct pharmacokinetics, such as slower diffusion across membranes compared to the smaller target compound (~183.24 g/mol) .
Physicochemical Properties
- Solubility : The carboxylic acid group in ’s compound likely improves water solubility, whereas the target compound’s ketone and amine groups may balance lipophilicity and polarity, favoring blood-brain barrier penetration.
- Stability : The dioxo-benzothiazol system in ’s compound could confer oxidative stability, while the target compound’s thiazol ring might be prone to metabolic degradation.
Research Methods and Tools for Further Study
- Crystallography : Programs like SHELX could resolve the target compound’s crystal structure, aiding in docking studies or polymorphism analysis.
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